Cas no 79-88-9 (Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-)

Benzenesulfonamide,2-methyl-5-nitro-N-phenyl- structure
79-88-9 structure
Product Name:Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-
CAS No:79-88-9
MF:C13H12N2O4S
MW:292.310381889343
CID:570956
PubChem ID:66236
Update Time:2025-04-19

Benzenesulfonamide,2-methyl-5-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-
    • 2-methyl-5-nitro-N-phenylbenzenesulfonamide
    • 4-nitro-N-phenyltoluene-2-sulphonamide
    • 4-NITROTOLUENESULFANILIDE
    • 4-NITRO-N-PHENYLTOLUENE-2-SULFONAMIDE
    • 4-nitro-toluene-2-sulfonic acid anilide
    • 4-Nitro-toluol-2-sulfonsaeure-anilid
    • 5-Nitro-2-methyl-benzolsulfonsaeure-anilid
    • EINECS 201-230-6
    • SR-01000402052-1
    • SR-01000402052
    • AKOS001606989
    • 2-Methyl-5-nitro-N-phenylbenzene-1-sulfonamide
    • FT-0619306
    • Benzenesulfonamide, 2-methyl-5-nitro-N-phenyl-
    • 79-88-9
    • W-109279
    • NS00038056
    • DTXSID8058825
    • SCHEMBL7572373
    • Inchi: 1S/C13H12N2O4S/c1-10-7-8-12(15(16)17)9-13(10)20(18,19)14-11-5-3-2-4-6-11/h2-9,14H,1H3
    • InChI Key: YBHDHKAUAAYLDS-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1C)[N+](=O)[O-])(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 292.05200
  • Monoisotopic Mass: 292.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 100.37000
  • LogP: 4.38100
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.